4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide

• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H25N3O3S/c1-12-9-10-16(13(2)11-12)24-21(26)18-14(3)23-22(29)25-19(18)15-7-6-8-17(27-4)20(15)28-5/h6-11,19H,1-5H3,(H,24,26)(H2,23,25,29)
• InChI Key: YOLZNZVZZJWCSY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(NC(=S)NC2C3=C(C(=CC=C3)OC)OC)C)C

Description

4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide, also known as DT-010, is a novel compound with potential therapeutic applications.

Mechanism of Action

4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide is believed to exert its therapeutic effects through various mechanisms of action. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. It also has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. Furthermore, 4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has been shown to induce apoptosis in tumor cells.
Biochemical and Physiological Effects
4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the liver and kidneys. In addition, 4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has been shown to inhibit the growth of tumor cells by inducing apoptosis. Furthermore, 4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has been shown to have a protective effect on the heart by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties, which makes it a promising candidate for further research. However, one limitation of using 4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide in lab experiments is its high cost of synthesis, which may limit its availability for research purposes.

Future Directions

There are many future directions for research on 4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide. One possible direction is to investigate its potential therapeutic applications in other diseases, such as diabetes and neurodegenerative disorders. Another possible direction is to investigate its mechanism of action in more detail, particularly its effects on specific signaling pathways. Furthermore, future research could focus on optimizing the synthesis method for 4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide to make it more cost-effective for research purposes.
Conclusion
In conclusion, 4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide is a novel compound with potential therapeutic applications. Its anti-inflammatory, antioxidant, and antitumor properties make it a promising candidate for further research. However, more research is needed to fully understand its mechanism of action and to investigate its potential therapeutic applications in other diseases.

Synthesis Methods

4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide can be synthesized using a multistep process that involves the reaction of 2,3-dimethoxybenzaldehyde with 2,4-dimethylphenylhydrazine to form a Schiff base. This Schiff base is then reacted with thiourea and acetic acid to form the desired compound.

Scientific Research Applications

4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. In addition, 4-(2,3-dimethoxyphenyl)-N-(2,4-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide has been shown to have a protective effect on the liver and kidneys.